Cas no 23651-79-8 (Acetamide,N-(2,3,4,5,6-pentachlorophenyl)-)

• Product Name: Acetamide,N-(2,3,4,5,6-pentachlorophenyl)-
• CAS No: 23651-79-8
• MF: C₈H₄Cl₅NO
• MW: 307.388457298279
• CID: 289546
• PubChem ID: 255014
• Update Time: 2025-04-19

Acetamide,N-(2,3,4,5,6-pentachlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(2,3,4,5,6-pentachlorophenyl)-
• AC1MQUTX
• N-(2,2-Diphenyl-pentyl)-N'-phenyl-thioharnstoff
• N-(2,2-diphenyl-pentyl)-N'-phenyl-thiourea
• N-(2,3,4,5,6-Pentachlorphenyl)acetamid
• N-(2,3,4,5,6-Pentachlorphenyl)-acetamid
• NSC400433
• AKOS001016525
• CCG-234483
• N-(Pentachlorophenyl)ethanimidic acid
• NCIOpen2_009155
• Z56809022
• DTXSID30946467
• HMS543E19
• 23651-79-8
• NSC-80163
• Maybridge1_000635
• NSC80163

• Inchi： 1S/C8H4Cl5NO/c1-2(15)14-8-6(12)4(10)3(9)5(11)7(8)13/h1H3,(H,14,15)
• InChI Key： XERUDOUWRFZUNN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1NC(C)=O)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 304.87382
• Monoisotopic Mass: 304.874
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.686
• Boiling Point: 411.4°Cat760mmHg
• Flash Point: 202.6°C
• Refractive Index: 1.631
• PSA: 29.1
• LogP: 4.98500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides